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Compound of Interest

Compound Name: 1-Methyl-1H-pyrazol-3(2H)-one

Cat. No.: B1339060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-
Methyl-1H-pyrazol-3(2H)-one (also known as 1-methyl-3-pyrazolone), a key heterocyclic
compound with applications in medicinal chemistry and materials science. This document
compiles available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data, alongside detailed experimental protocols to aid in the characterization and
utilization of this molecule.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1-Methyl-1H-pyrazol-3(2H)-
one and its closely related derivatives. Due to the tautomeric nature of pyrazolones, spectral
data can vary with the solvent and substitution patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data of Pyrazolone Derivatives
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Chemical Shift (5,

Compound Solvent ppm) and Assighment
Multiplicity
3-methyl-1H-pyrazol- 2.07 (s, 3H), 5.20 (s,
DMSO-d6 -CHs, -CHz, -NH
5(4H)-one 1H), 10.50 (s, 2H)

2.32 (s, 3H), 6.27 (s,
CDCls 1H), 7.20-8.20 (m, -CHs, C=CH, 2 x CéHs
10H)

1-phenyl-3-methyl-

pyrazolone-5

Table 2: 13C NMR Spectroscopic Data of Pyrazolone Derivatives

Chemical Shift (6,

Compound Solvent Assignment
ppm)
22.1,122.0,125.1, _
3-methyl-1-phenyl-5- -CHs, Aromatic C,
CDCls 128.0, 129.5, 139.8,
pyrazolone C=0

144.1, 147.9, 158.5

Note: Specific data for 1-Methyl-1H-pyrazol-3(2H)-one was not readily available in the cited
literature. The data presented is for closely related structural analogs.

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data of Pyrazolone Derivatives

Compound Wavenumber (cm—?) Assignment

N-H stretch, C=0 stretch, C=N

3-methyl-1H-pyrazol-5(4H)-one 3380, 1650, 1542
stretch

1-phenyl-3,3-di(1H-pyrazol-1-

yl)propan-1-one

1663, 1615, 1570 C=0 stretch, C=N, C=C stretch

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data of Pyrazolone Derivatives
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Compound lonization Method m/z Assignment

3-methyl-1H-pyrazol-

El 99 [M]*
5(4H)-one
3-(tert-Butyl)-N-(4-
methoxybenzyl)-1-
Y v El 271 [M]*

methyl-1H-pyrazol-5-

amine

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. These methods are based on standard practices for the analysis of
pyrazolone derivatives.[1][2][3]

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the pyrazolone derivative in 0.5-0.7
mL of a deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube.

e Instrument: A 400 or 500 MHz NMR spectrometer is typically used.[1]

e 1H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to
achieve a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (o
0.00 ppm).

e 13C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse
sequence. A larger number of scans is usually required compared to *H NMR.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction.

IR Spectroscopy

o Sample Preparation: For solid samples, the KBr pellet method is common. Mix a small
amount of the sample with dry potassium bromide and press it into a thin, transparent disk.
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[3] For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or
KBr).

e Instrument: A Fourier-transform infrared (FTIR) spectrometer is used.[3]
o Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm™1.

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups present in the molecule.

Mass Spectrometry

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.
The method of introduction depends on the ionization technique used (e.g., direct insertion
probe for solids, or injection into a gas chromatograph for volatile compounds).

« lonization: Electron ionization (EIl) is a common technique for this class of compounds.[1]

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer.

o Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualizations
Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like 1-Methyl-1H-pyrazol-3(2H)-one.
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 1-Methyl-1H-
pyrazol-3(2H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Profile of 1-Methyl-1H-pyrazol-3(2H)-
one: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-
3-2h-one-nmr-ir-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5976992/
https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-3-2h-one-nmr-ir-mass
https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-3-2h-one-nmr-ir-mass
https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-3-2h-one-nmr-ir-mass
https://www.benchchem.com/product/b1339060#spectroscopic-data-of-1-methyl-1h-pyrazol-3-2h-one-nmr-ir-mass
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1339060?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

